Cas no 1520267-86-0 (3-(2-methylphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-methylphenyl)methylazetidin-3-ol
• CAS No: 1520267-86-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5874485
• PubChem ID: 65919420
• Update Time: 2025-10-05

3-(2-methylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[(2-methylphenyl)methyl]-
• 3-(2-methylphenyl)methylazetidin-3-ol
• 1520267-86-0
• EN300-1829540
• 3-[(2-methylphenyl)methyl]azetidin-3-ol
• CS-0353546
• AKOS015261110
• 3-(2-Methylbenzyl)azetidin-3-ol

• Inchi： 1S/C11H15NO/c1-9-4-2-3-5-10(9)6-11(13)7-12-8-11/h2-5,12-13H,6-8H2,1H3
• InChI Key： RMSJNIADIGOTGX-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC=C2C)(O)C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±22.0 °C(Predicted)
• pka: 14.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(2-methylphenyl)methylazetidin-3-ol

3-(2-Methylphenyl)methylazetidin-3-ol: A Comprehensive Overview

The compound 3-(2-methylphenyl)methylazetidin-3-ol (CAS No. 1520267-86-0) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of azetidines, which are four-membered ring structures containing one oxygen atom. The presence of the methyl group and the phenyl ring in its structure adds complexity and functionality, making it an interesting subject for both academic and industrial research.

Azetidines, such as 3-(2-methylphenyl)methylazetidin-3-ol, are known for their stability and reactivity. The four-membered ring structure creates a high degree of strain, which can be harnessed in various chemical reactions. Recent studies have shown that azetidines can act as intermediates in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. The methyl group attached to the azetidine ring further enhances its reactivity, making it a versatile building block in organic synthesis.

The phenyl ring in 3-(2-methylphenyl)methylazetidin-3-ol introduces aromaticity into the molecule, which can influence its physical and chemical properties. The methyl substitution on the phenyl ring adds another layer of complexity, potentially affecting the molecule's solubility, stability, and reactivity. This makes 3-(2-methylphenyl)methylazetidin-3-ol a valuable compound for exploring the relationship between molecular structure and function.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of azetidines like 3-(2-methylphenyl)methylazetidin-3-ol. Quantum mechanical calculations have revealed that the strain in the four-membered ring can be relieved through various reaction pathways, such as ring-opening reactions or cycloadditions. These insights have opened new avenues for utilizing azetidines in drug design and materials science.

In terms of applications, 3-(2-methylphenyl)methylazetidin-3-ol has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has made it a candidate for developing new drug delivery systems. Additionally, its unique structure makes it a potential lead compound for designing anti-inflammatory or anti-cancer agents.

The synthesis of 3-(2-methylphenyl)methylazetidin-3-ol involves a series of carefully controlled reactions. Researchers typically start with simpler precursors, such as alcohols or ethers, and build up the molecule step by step. The use of catalysts and protecting groups plays a crucial role in ensuring high yields and purity. Recent developments in catalytic asymmetric synthesis have further improved the efficiency of these processes, making large-scale production more feasible.

Despite its potential, there are challenges associated with working with 3-(2-methylphenyl)methylazetidin-3-ol. Its high reactivity requires careful handling to prevent unwanted side reactions. Additionally, optimizing its properties for specific applications remains an area of active research. Collaborative efforts between chemists, biologists, and engineers are essential to fully harnessing its potential.

In conclusion, 3-(2-methylphenyl)methylazetidin-3-ol (CAS No. 1520267-86-0) is a compound with intriguing properties and diverse applications. Its unique structure, reactivity, and versatility make it a valuable addition to the arsenal of organic compounds used in modern research. As our understanding of this molecule continues to grow, so too will its impact on various scientific disciplines.